Cas no 1250693-18-5 (2-[[(2,5-Difluorophenyl)thio]methyl]Pyrrolidine)

• Product Name: 2-[[(2,5-Difluorophenyl)thio]methyl]Pyrrolidine
• CAS No: 1250693-18-5
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 2129189
• Update Time: 2023-08-04

2-[[(2,5-Difluorophenyl)thio]methyl]Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[[(2,5-difluorophenyl)thio]methyl]Pyrrolidine
• 2-[[(2,5-Difluorophenyl)thio]methyl]Pyrrolidine

• Inchi： 1S/C11H13F2NS/c12-8-3-4-10(13)11(6-8)15-7-9-2-1-5-14-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： CZVQTSCNLKPDER-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 37.3